Known triazole fungicides – a new trick†
RSC Advances Pub Date: 2015-01-06 DOI: 10.1039/C4RA12160K
Abstract
Tebuconazole and propiconazole were converted into salts by reaction with inorganic and organic acids. Numerous novel salts were obtained as a result, many of which could be characterized as protic ionic liquids. Their thermal stability and biological activity against fungal species Fusarium culmorum, Microdochium nivale, Sclerotinia sclerotiorum and Botrytis cinerea (in concentration range from 10 up to 1000 ppm) were assessed in the framework of this study. The evaluation revealed that high antifungal activity of the synthesized tebuconazole- and propiconazole-based salts, which may be classified as new triazole fungicides, was preserved. Physical properties of the obtained salts have changed significantly, thus creating new application possibilities of known triazole fungicides.
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